Cas no 1029419-85-9 (Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate)

Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate is a heterocyclic compound featuring a fused pyrido-oxazine core with a ketone and ester functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for constructing complex nitrogen-containing scaffolds. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. Its rigid bicyclic framework offers stability while maintaining reactivity at the carbonyl and carboxylate sites, enabling selective modifications. The compound is valued for its potential in developing biologically active molecules, including kinase inhibitors and antimicrobial agents, due to its balanced electronic and steric properties.

Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate structure

1029419-85-9 structure

Product Name:Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate

CAS No:1029419-85-9

MF:C₁₀H₈N₂O₄

MW:220.181522369385

CID:1081507

PubChem ID:59298517

Update Time:2025-11-01

Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate
- ethyl 4-oxopyrido[3,4-d][1,3]oxazine-2-carboxylate
- DB-351559
- SCHEMBL8195580
- 1029419-85-9
- DTXSID20731480
- Ethyl4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate
- Inchi： 1S/C10H8N2O4/c1-2-15-10(14)8-12-7-5-11-4-3-6(7)9(13)16-8/h3-5H,2H2,1H3
- InChI Key： AKPLZDRUMYYGMH-UHFFFAOYSA-N
- SMILES： O1C(C2C=CN=CC=2N=C1C(=O)OCC)=O

Computed Properties

Exact Mass: 220.04840674g/mol
Monoisotopic Mass: 220.04840674g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 340
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 77.8Å²

Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM194371-1g	ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate	1029419-85-9	95%	1g	$703	2023-11-26
Alichem	A029191872-1g	Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate	1029419-85-9	95%	1g	$620.00	2023-09-04

Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Additional information on Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate

Research Brief on Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate (CAS: 1029419-85-9)

Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate (CAS: 1029419-85-9) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the pyrido[3,4-d][1,3]oxazine core, make it a promising scaffold for the development of novel bioactive molecules.

Recent studies have explored the synthetic pathways for Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate, with a particular emphasis on optimizing yield and purity. One notable approach involves a multi-step synthesis starting from readily available precursors, such as ethyl 2-aminonicotinate, followed by cyclization and oxidation steps. Advances in catalytic methods have also been reported, enabling more efficient and environmentally friendly production of this compound. These synthetic improvements are critical for scaling up production and facilitating further pharmacological investigations.

In terms of biological activity, Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate has demonstrated promising results in preliminary screenings. Researchers have identified its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. For instance, recent in vitro studies have shown that derivatives of this compound exhibit selective inhibition of protein kinases, which are often implicated in cancer progression. These findings suggest that the compound could serve as a lead structure for the development of targeted anticancer therapies.

Further investigations into the pharmacokinetic properties of Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate have revealed favorable drug-like characteristics, including moderate solubility and metabolic stability. However, challenges such as oral bioavailability and tissue penetration remain to be addressed. Ongoing research is focused on structural modifications to enhance these properties while maintaining the compound's biological efficacy. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these optimizations.

The therapeutic potential of Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate extends beyond oncology. Recent studies have explored its application in neurodegenerative diseases, where it has shown neuroprotective effects in preclinical models. Additionally, its anti-inflammatory properties are being investigated for the treatment of chronic inflammatory conditions. These diverse applications highlight the versatility of this compound and its potential to address unmet medical needs across multiple therapeutic areas.

In conclusion, Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate (CAS: 1029419-85-9) represents a promising candidate for further drug development. Its unique chemical structure, combined with its demonstrated biological activities, positions it as a valuable scaffold for medicinal chemistry. Future research should focus on optimizing its pharmacokinetic profile and expanding its therapeutic applications through targeted derivatization and preclinical validation. The continued exploration of this compound is expected to yield significant contributions to the field of chemical biology and pharmaceutical sciences.